Cas no 1361490-85-8 (3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361490-85-8
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4967588
• Update Time: 2025-05-21

3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-13-7-19-6-10(9(13)2-3-18)14-11(16)4-8(15)5-12(14)17/h4-7H,2H2,1H3
• InChI Key： CBIUSQUCBRJMKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1CC#N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

3-Methoxy-5-(2,4,6-Trichlorophenyl)Pyridine-4-Acetonitrile: A Comprehensive Overview

3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile, identified by the CAS number 1361490-85-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The molecule consists of a pyridine ring substituted with a methoxy group at position 3, a trichlorophenyl group at position 5, and an acetonitrile group at position 4. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of catalytic systems and green chemistry principles to minimize environmental impact. For instance, the application of palladium-catalyzed cross-coupling reactions has been reported as an efficient route for constructing the trichlorophenyl-pyridine moiety.

The structural complexity of this compound makes it a valuable tool in drug discovery and material science. The pyridine ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity or electronic properties. Recent research highlights its potential as a precursor for developing advanced materials such as organic semiconductors and sensors. For example, studies have demonstrated that derivatives of this compound exhibit promising electrical properties suitable for use in flexible electronics.

In terms of biological applications, 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile has shown potential as a lead compound in the development of new pharmaceutical agents. Its ability to interact with specific biological targets has been explored in vitro and in vivo models. Researchers have reported that certain derivatives exhibit selective inhibition against key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

The chemical stability and reactivity of this compound make it an attractive candidate for industrial applications. Its resistance to thermal degradation and chemical corrosion has been extensively studied under various conditions. Recent advancements in computational chemistry have enabled researchers to predict its behavior under different environmental conditions, further enhancing its suitability for practical use.

In conclusion, 3-Methoxy-5-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an increasingly important role in the development of new technologies and therapeutic agents.